Cas no 321980-76-1 (1-phenyl-3-(E)-N-(prop-2-en-1-yl)-(C-sulfanylcarbonimidoyl)aminourea)

1-phenyl-3-(E)-N-(prop-2-en-1-yl)-(C-sulfanylcarbonimidoyl)aminourea structure
321980-76-1 structure
Product Name:1-phenyl-3-(E)-N-(prop-2-en-1-yl)-(C-sulfanylcarbonimidoyl)aminourea
CAS No:321980-76-1
MF:C11H14N4OS
MW:250.320060253143
CID:5025354
Update Time:2023-11-21

1-phenyl-3-(E)-N-(prop-2-en-1-yl)-(C-sulfanylcarbonimidoyl)aminourea Chemical and Physical Properties

Names and Identifiers

    • (E)-N-allyl-N'-(phenylcarbamoyl)carbamohydrazonothioic acid
    • STL112162
    • ST080334
    • N-phenyl-2-(prop-2-en-1-ylcarbamothioyl)hydrazinecarboxamide
    • N-phenyl{2-[(prop-2-enylamino)thioxomethyl]hydrazino}carboxamide
    • 1-phenyl-3-(E)-N-(prop-2-en-1-yl)-(C-sulfanylcarbonimidoyl)aminourea
    • Inchi: 1S/C11H14N4OS/c1-2-8-12-11(17)15-14-10(16)13-9-6-4-3-5-7-9/h2-7H,1,8H2,(H2,12,15,17)(H2,13,14,16)
    • InChI Key: CAINTKVGTOOAGF-UHFFFAOYSA-N
    • SMILES: S=C(NNC(NC1C=CC=CC=1)=O)NCC=C

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 277
  • XLogP3: 1.5
  • Topological Polar Surface Area: 97.3

1-phenyl-3-(E)-N-(prop-2-en-1-yl)-(C-sulfanylcarbonimidoyl)aminourea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F0183-0040-2μmol
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F0183-0040-20μmol
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F0183-0040-1mg
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F0183-0040-2mg
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F0183-0040-3mg
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F0183-0040-4mg
1-phenyl-3-[(E)-N-(prop-2-en-1-yl)-(C-sulfanylcarbonimidoyl)amino]urea
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F0183-0040-5mg
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$69.0 2023-05-17
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F0183-0040-10mg
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